Muscotoxin A

• Molecular Formula: C58H90N12O16
• Molecular Weight: 1211.4 g/mol
• InChI: InChI=1S/C58H90N12O16/c1-7-11-13-20-35(73)28-38-48(76)57(85)62-37(23-24-44(59)74)49(77)60-29-45(75)69-25-16-21-42(69)54(82)64-39(27-34-18-14-12-15-19-34)51(79)67-46(32(5)8-2)56(84)66-40(30-71)52(80)61-36(10-4)50(78)65-41(31-72)53(81)68-47(33(6)9-3)58(86)70-26-17-22-43(70)55(83)63-38/h10,12,14-15,18-19,32-33,35,37-43,46-48,71-73,76H,7-9,11,13,16-17,20-31H2,1-6H3,(H2,59,74)(H,60,77)(H,61,80)(H,62,85)(H,63,83)(H,64,82)(H,65,78)(H,66,84)(H,67,79)(H,68,81)/b36-10+/t32-,33-,35?,37+,38?,39-,40-,41-,42-,43-,46+,47+,48?/m0/s1
• InChIKey: WYLYXGBHDIWORI-OJRIBGMLSA-N

Muscotoxin A Procurement Overview

Muscotoxin A (CAS 1653999-47-3) is a cyclic undecalipopeptide isolated from the soil cyanobacterium Desmonostoc muscorum, belonging to the cyanobacterial cyclic lipopeptide (CLP) class . It contains the unique lipophilic residue 3-amino-2,5-dihydroxydecanoic acid (5-OH Ahdoa) and exhibits dual bioactivity: cytotoxicity toward mammalian cancer cell lines (LC50 9.9–13.2 μM across YAC-1, Sp/2, and HeLa cells at 24 h) with a necrosis-inducing membrane-permeabilization mechanism, and strong antifungal activity against filamentous fungi (MIC 0.58–2.34 µg/mL) . The compound has been purified to 92% purity via HPCCC-HPLC and is commercially available as a research-grade ADC cytotoxin reference standard .

Membrane stiffening mechanism research

Antifungal screening against filamentous fungi

Necrosis pathway research tool (ADC conjugation requires validation)

• [1] Tomek P, Hrouzek P, Kuzma M, Sýkora J, Fišer R, Černý J, Novák P, Bártová S, Šimek P, Hof M, Kavan D, Kopecký J. Cytotoxic Lipopeptide Muscotoxin A, Isolated from Soil Cyanobacterium Desmonostoc muscorum, Permeabilizes Phospholipid Membranes by Reducing Their Fluidity. Chem Res Toxicol. 2015;28(2):216-224. View Source
• [2] Cheel J, Hájek J, Kuzma M, Saurav K, Smýkalová I, Ondráčková E, Urajová P, Vu DL, Faure K, Kopecký J, Hrouzek P. Application of HPCCC Combined with Polymeric Resins and HPLC for the Separation of Cyclic Lipopeptides Muscotoxins A–C and Their Antimicrobial Activity. Molecules. 2018;23(10):2653. View Source
• [3] Tomek P, Hrouzek P, Kuzma M, Sýkora J, Fišer R, Černý J, Novák P, Bártová S, Šimek P, Hof M, Kavan D, Kopecký J. Chem Res Toxicol. 2015;28(2):216-224 (Supporting Information: purification and characterization details). View Source

Why Muscotoxin A Cannot Be Substituted

Within the cyanobacterial cyclic lipopeptide class, Muscotoxin A, Muscotoxin B, Muscotoxin C, and puwainaphycin F share a common biosynthetic origin but diverge sharply in yield, purity, mechanism of membrane interaction, and spectrum of bioactivity . Muscotoxin B cannot be used for biological studies due to prohibitively poor isolation yield . Muscotoxin C (86% purity) and Muscotoxin B (90% purity) were tested only against a single fungal species owing to insufficient material, precluding broad-spectrum characterization . Puwainaphycin F permeabilizes membranes via a fluidization mechanism fundamentally opposite to the stiffening mechanism of Muscotoxin A, meaning the two compounds cannot serve as mechanistic surrogates . For users requiring a well-characterized, high-purity (92%) CLP with demonstrated dual mammalian cytotoxicity and broad antifungal activity, direct procurement of Muscotoxin A is scientifically justified. **Limitation disclaimer**: No direct head-to-head mammalian-cell selectivity data (cancer vs. normal), no pharmacokinetic or in vivo toxicity data, and no ADC conjugation or linker-compatibility data were identified for Muscotoxin A in the peer-reviewed literature as of the search date. Procurement decisions that depend on these parameters must rely on user-generated validation.

Muscotoxin B

Low isolation yield precludes biological characterization; not a practical alternative.

Muscotoxin C

Limited antifungal panel due to insufficient material; purity and yield lower than Muscotoxin A.

Puwainaphycin F

Fluidization mechanism opposite to stiffening; not a mechanistic surrogate for membrane stiffening studies.

• [1] Cheel J, Hájek J, Kuzma M, Saurav K, Smýkalová I, Ondráčková E, Urajová P, Vu DL, Faure K, Kopecký J, Hrouzek P. Application of HPCCC Combined with Polymeric Resins and HPLC for the Separation of Cyclic Lipopeptides Muscotoxins A–C and Their Antimicrobial Activity. Molecules. 2018;23(10):2653. View Source
• [2] Tomek P, Hrouzek P, Kuzma M, Sýkora J, Fišer R, Černý J, Novák P, Bártová S, Šimek P, Hof M, Kavan D, Kopecký J. Cytotoxic Lipopeptide Muscotoxin A, Isolated from Soil Cyanobacterium Desmonostoc muscorum, Permeabilizes Phospholipid Membranes by Reducing Their Fluidity. Chem Res Toxicol. 2015;28(2):216-224. View Source
• [3] Cheel J et al. Molecules. 2018;23(10):2653 (compounds 1 and 3 tested only against Sclerotinia sclerotiorum due to low yield). View Source
• [4] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (direct comparison of muscotoxin A membrane stiffening vs. puwainaphycin F fluidization). View Source

Muscotoxin A Comparator Evidence

Unique 5-OH Ahdoa Residue in Cyclic Lipopeptides

Muscotoxin A contains the residue 3-amino-2,5-dihydroxydecanoic acid (5-OH Ahdoa), which is explicitly described as a unique lipophilic residue not reported in any other cyanobacterial cyclic lipopeptide class, including puwainaphycins, minutissamides, anabaenolysins, or laxaphycins . This structural feature is shared only with Muscotoxin B within the muscotoxin subfamily; however, Muscotoxin B is not available for biological studies due to poor isolation yield, making Muscotoxin A the sole accessible carrier of this chemical scaffold .

Unique 5-OH Ahdoa Residue

Class-level inference

5-OH Ahdoa present

Structural scaffold not found in other cyanobacterial CLPs

Muscotoxin B shares this residue but is unavailable for biological studies

Evidence Dimension	Presence of 3-amino-2,5-dihydroxydecanoic acid (5-OH Ahdoa) residue in the lipopeptide macrocycle
Target Compound Data	5-OH Ahdoa present; identified by NMR and ESI-HRMS/MS
Comparator Or Baseline	Puwainaphycins, minutissamides, anabaenolysins, laxaphycins: 5-OH Ahdoa absent; contain β-amino fatty acids or other lipophilic residues
Quantified Difference	Qualitative structural uniqueness — 5-OH Ahdoa not reported in any other cyanobacterial CLP class (class-level inference; no quantitative scaffold-diversity metric available)
Conditions	NMR spectroscopy and ESI-HRMS/MS structural elucidation of muscotoxin A and B from Desmonostoc muscorum extracts

Why This Matters

For laboratories investigating structure-activity relationships of cyanobacterial lipopeptides or seeking a chemically distinct scaffold for medicinal chemistry derivatization, Muscotoxin A provides a residue-level differentiation that cannot be accessed through any other commercially available cyanobacterial CLP.

• [1] Tomek P, Hrouzek P, Kuzma M, Sýkora J, Fišer R, Černý J, Novák P, Bártová S, Šimek P, Hof M, Kavan D, Kopecký J. Cytotoxic Lipopeptide Muscotoxin A, Isolated from Soil Cyanobacterium Desmonostoc muscorum, Permeabilizes Phospholipid Membranes by Reducing Their Fluidity. Chem Res Toxicol. 2015;28(2):216-224. View Source
• [2] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (Muscotoxin B not used for biological studies due to poor yield). View Source

Membrane Stiffening vs. Puwainaphycin F Fluidization

Muscotoxin A permeabilizes synthetic phospholipid liposomes by significantly reducing membrane surface fluidity (stiffening), a mechanism that is the opposite of that caused by the cytolytic lipopeptide puwainaphycin F and synthetic detergents, which increase membrane fluidity . This finding was obtained using liposomes composed exclusively of phospholipids, demonstrating that no proteins or carbohydrates are required for muscotoxin A activity . The stiffening mechanism is a direct, experimentally observed qualitative differentiation, though quantitative fluorescence anisotropy values for muscotoxin A and puwainaphycin F were not reported in a directly comparable format in the same study.

Membrane Stiffening vs. Fluidization

Direct comparison

Muscotoxin A: stiffening vs Puwainaphycin F: fluidization

Opposite membrane fluidity change mechanism

Quantitative anisotropy difference not reported in comparable format

Evidence Dimension	Direction of membrane fluidity change upon lipopeptide treatment
Target Compound Data	Muscotoxin A: significant reduction in membrane surface fluidity (stiffening)
Comparator Or Baseline	Puwainaphycin F and synthetic detergents: increase membrane fluidity (fluidization)
Quantified Difference	Qualitatively opposite direction (stiffening vs. fluidization); quantitative fluorescence anisotropy difference not expressed as a single numerical fold-change in the primary study
Conditions	Synthetic phospholipid liposomes with encapsulated fluorescent probes; temperature not specified for the fluidity comparison

Why This Matters

For researchers studying membrane-active toxins, the stiffening mechanism constitutes a mechanistically distinct mode of action that cannot be modeled using fluidizing agents such as puwainaphycin F, making Muscotoxin A an essential tool compound for investigating non-detergent membrane permeabilization pathways.

• [1] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (direct comparison: muscotoxin A stiffening vs. puwainaphycin F fluidization). View Source
• [2] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (liposome permeabilization occurs with phospholipid-only liposomes). View Source

Temperature-Dependent Cholesterol/Sphingomyelin Selectivity

At 25 °C, Muscotoxin A disrupted liposomes both with and without cholesterol/sphingomyelin. At the physiologically relevant temperature of 37 °C, Muscotoxin A became selective, disrupting only liposomes containing cholesterol/sphingomyelin while sparing those without . This temperature-dependent selectivity profile qualitatively differentiates Muscotoxin A from puwainaphycin F, for which no such temperature-dependent cholesterol selectivity was reported in the same study. The quantitative degree of selectivity (e.g., a selectivity ratio) was not calculated in the primary publication.

Temperature-Dependent Selectivity

Direct comparison

25°C: disrupts both membranes; 37°C: selective for cholesterol/sphingomyelin vs Puwainaphycin F: no temperature-dependent selectivity reported

Temperature-dependent targeting of cholesterol-rich membranes

Selectivity ratio not quantified in primary study

Evidence Dimension	Liposome disruption selectivity for cholesterol/sphingomyelin-containing vs. cholesterol/sphingomyelin-free membranes at 25 °C and 37 °C
Target Compound Data	Muscotoxin A at 25 °C: disrupts liposomes with and without cholesterol/sphingomyelin. At 37 °C: selectively disrupts only cholesterol/sphingomyelin-containing liposomes
Comparator Or Baseline	Puwainaphycin F: no temperature-dependent cholesterol selectivity reported in the same study
Quantified Difference	Qualitative selectivity switch observed between 25 °C and 37 °C; numerical selectivity ratio not provided
Conditions	Synthetic liposomes with encapsulated fluorescent probes; comparison between liposomes with and without cholesterol/sphingomyelin at 25 °C and 37 °C

Why This Matters

This temperature-dependent selectivity for cholesterol/sphingomyelin-rich membranes, which are enriched in mammalian plasma membrane lipid rafts, suggests a qualitatively distinct targeting profile at physiological temperature that may differentiate Muscotoxin A from other membrane-active CLPs for ADC payload design or targeted membrane disruption studies.

• [1] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (temperature- and cholesterol-dependent liposome disruption data). View Source

Superior Antifungal Potency vs. Muscotoxin C

Muscotoxin A (compound 2, 92% purity, 50 mg isolated yield) exhibited strong antifungal activity against Alternaria alternata (MIC 0.58 µg/mL), Monographella cucumerina (MIC 2.34 µg/mL), and Aspergillus fumigatus (MIC 2.34 µg/mL) . In contrast, Muscotoxin C (compound 1, 86% purity, low yield) was tested only against Sclerotinia sclerotiorum and displayed only moderate antifungal activity . The quantitative MIC values for Muscotoxin C against the three fungal species tested with Muscotoxin A were not obtainable due to insufficient material, but the broader screening and sub-µg/mL potency of Muscotoxin A against A. alternata represent a quantifiable advantage within the muscotoxin subfamily.

Antifungal MIC (A. alternata)

Cross-study comparable

0.58 µg/mL

Sub-µg/mL MIC context for Muscotoxin A

Muscotoxin C could not be tested against same panel due to low yield

Evidence Dimension	In vitro antifungal minimum inhibitory concentration (MIC) and purity
Target Compound Data	Muscotoxin A: MIC 0.58 µg/mL (A. alternata), 2.34 µg/mL (M. cucumerina), 2.34 µg/mL (A. fumigatus); purity 92%; yield 50 mg
Comparator Or Baseline	Muscotoxin C (compound 1): MIC not determined for A. alternata, M. cucumerina, or A. fumigatus; tested only against S. sclerotiorum with moderate activity; purity 86%; low yield
Quantified Difference	Muscotoxin A demonstrates MIC of 0.58 µg/mL against A. alternata (sub-µg/mL potency); Muscotoxin C could not be evaluated against the same panel due to insufficient yield. Purity difference: 92% vs. 86%.
Conditions	Broth microdilution assay; HPCCC-HPLC purification from Desmonostoc muscorum CCALA125 extracts

Why This Matters

For antifungal discovery programs requiring a well-characterized, high-purity cyanobacterial CLP with demonstrated sub-µg/mL potency against agriculturally relevant filamentous fungi, Muscotoxin A is the only muscotoxin variant for which a quantitative multi-species antifungal profile has been established, making it the preferred procurement choice over Muscotoxin C.

• [1] Cheel J, Hájek J, Kuzma M, Saurav K, Smýkalová I, Ondráčková E, Urajová P, Vu DL, Faure K, Kopecký J, Hrouzek P. Application of HPCCC Combined with Polymeric Resins and HPLC for the Separation of Cyclic Lipopeptides Muscotoxins A–C and Their Antimicrobial Activity. Molecules. 2018;23(10):2653. View Source
• [2] Cheel J et al. Molecules. 2018;23(10):2653 (compounds 1 and 3: moderate antifungal activity against S. sclerotiorum only). View Source

Necrosis vs. Apoptosis: Cell Death Mechanism

Muscotoxin A induces necrotic cell death in mammalian cancer cell lines (YAC-1, Sp/2, HeLa) via plasma membrane damage and calcium ion influx, with LC50 values ranging from 9.9 to 13.2 μM after 24 h . This necrosis-driven mechanism, confirmed by membrane permeabilization and Ca²⁺ influx, contrasts with apoptosis-inducing cyanobacterial lipopeptides such as wenchangamide A, which causes fast-onset apoptosis in HCT116 colon cancer cells (24 h IC50 = 38 µM) . The necrosis pathway may offer advantages in ADC contexts where apoptosis resistance is a concern, though direct comparative ADC conjugation and bystander-killing data for Muscotoxin A are absent from the peer-reviewed literature.

Necrosis vs. Apoptosis Mechanism

Cross-study comparable

Muscotoxin A: necrosis, LC50 9.9–13.2 µM vs Wenchangamide A: apoptosis, IC50 38 µM

Necrosis pathway context distinct from apoptosis inducers

ADC conjugation and bystander activity not evaluated

Evidence Dimension	Mode of cell death in mammalian cancer cell lines
Target Compound Data	Muscotoxin A: necrosis via membrane permeabilization and Ca²⁺ influx; LC50 9.9–13.2 μM (YAC-1, Sp/2, HeLa, 24 h)
Comparator Or Baseline	Wenchangamide A (cyanobacterial lipopeptide): apoptosis; IC50 38 μM (HCT116 colon cancer cells, 24 h)
Quantified Difference	Muscotoxin A LC50 9.9–13.2 μM (necrosis) vs. Wenchangamide A IC50 38 μM (apoptosis) — different cell lines, different death modes; direct comparison not performed in the same study
Conditions	Mammalian cancer cell line cytotoxicity assays (24 h exposure); cell lines differ between studies (cross-study comparable)

Why This Matters

For ADC payload selection, the necrosis mechanism offers a cell death pathway that is independent of apoptotic signaling cascades, which are frequently dysregulated in drug-resistant tumors; Muscotoxin A provides a mechanistically distinct option compared to apoptosis-inducing CLPs, though users must independently validate ADC compatibility.

• [1] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (Muscotoxin A necrosis, LC50, and Ca²⁺ influx data). View Source
• [2] Wenchangamide A: Metabolomic characterization of a cf. Neolyngbya cyanobacterium from the South China Sea reveals wenchangamide A, a lipopeptide with in vitro apoptotic potential in colon cancer cells. Mar Drugs. (Cross-study comparator for apoptosis). View Source

Muscotoxin A Research Applications

Membrane Stiffening and Lipid Raft Targeting Studies

Muscotoxin A is uniquely suited for biophysical investigations of membrane permeabilization that proceeds via lipid bilayer stiffening rather than fluidization, a mechanism directly contrasted with puwainaphycin F in the primary literature . Researchers studying the role of cholesterol/sphingomyelin-rich lipid raft domains in toxin susceptibility can exploit the temperature-dependent selectivity of Muscotoxin A, which spares cholesterol-free membranes at 37 °C while disrupting cholesterol-containing membranes . These properties are not shared by detergent-like CLPs and make Muscotoxin A the only commercially available cyanobacterial lipopeptide validated for stiffening-based membrane disruption studies.

Antifungal Discovery Against Filamentous Plant Pathogens

For agricultural antifungal screening cascades, Muscotoxin A offers a 92%-pure reference compound with demonstrated sub-µg/mL MIC (0.58 µg/mL) against Alternaria alternata and low-µg/mL MICs against Monographella cucumerina and Aspergillus fumigatus (both 2.34 µg/mL) . The 50 mg preparative yield reported for compound 2 enables multi-assay screening campaigns, a practical advantage over the low-yield Muscotoxin C and Muscotoxin B variants . Procurement of Muscotoxin A is indicated when a panel of filamentous fungal pathogens must be tested with a single, well-characterized cyanobacterial CLP standard.

ADC Payload Diversification via Necrosis-Inducing Cytotoxin

Muscotoxin A is marketed as an ADC cytotoxin reference standard, with a necrosis-based mechanism that is independent of caspase-mediated apoptosis, potentially valuable for targeting apoptosis-resistant tumor phenotypes . The LC50 range of 9.9–13.2 μM across three cancer cell lines provides a baseline potency reference for initial payload screening . **Critical caveat**: No peer-reviewed studies demonstrating actual antibody conjugation, linker compatibility, in vivo efficacy, or bystander killing activity of Muscotoxin A were identified. Procurement for ADC development must be accompanied by full user-generated conjugation and efficacy validation.

Application

Selection Property

Validation Focus

Membrane biophysics studies

Membrane stiffening vs. fluidization context

Cholesterol-dependent selectivity at physiological temperature

Antifungal screening

Multi-species antifungal profile

MIC endpoint validation against filamentous fungi

Cytotoxin mechanism research

Necrosis pathway research context

ADC conjugation compatibility requires independent validation

• [1] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (membrane stiffening vs. puwainaphycin F fluidization). View Source
• [2] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (temperature- and cholesterol-dependent selectivity). View Source
• [3] Cheel J et al. Molecules. 2018;23(10):2653 (MIC values for Muscotoxin A). View Source
• [4] Cheel J et al. Molecules. 2018;23(10):2653 (50 mg yield for compound 2; low yield for compounds 1 and 3). View Source
• [5] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (necrosis mechanism and Ca²⁺ influx). View Source
• [6] Tomek P et al. Chem Res Toxicol. 2015;28(2):216-224 (LC50 range: 9.9–13.2 μM in YAC-1, Sp/2, HeLa). View Source